Cas no 2411314-68-4 (2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole)

2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core linked to a piperazine moiety via an oxirane-2-carbonyl group. This structure imparts unique reactivity, particularly in ring-opening reactions, making it valuable in synthetic organic chemistry and pharmaceutical research. The oxirane (epoxide) functionality offers selective reactivity for nucleophilic attack, enabling the formation of diverse derivatives. The piperazine ring enhances solubility and provides a versatile scaffold for further functionalization. Its benzothiazole component contributes to potential biological activity, suggesting applications in medicinal chemistry. The compound is suited for use as an intermediate in the development of novel therapeutics or as a building block in complex molecular synthesis.
2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole structure
2411314-68-4 structure
Product Name:2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
CAS No:2411314-68-4
MF:C14H15N3O2S
MW:289.352801561356
CID:6503194
PubChem ID:154880234
Update Time:2025-11-01

2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • Z3687620931
    • 2-[4-(oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
    • EN300-7560844
    • [4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-(oxiran-2-yl)methanone
    • 2411314-68-4
    • 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
    • Inchi: 1S/C14H15N3O2S/c18-13(11-9-19-11)16-5-7-17(8-6-16)14-15-10-3-1-2-4-12(10)20-14/h1-4,11H,5-9H2
    • InChI Key: TXQYNBLCIYSTGT-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1N1CCN(C(C2CO2)=O)CC1

Computed Properties

  • Exact Mass: 289.08849790g/mol
  • Monoisotopic Mass: 289.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 77.2Ų

2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7560844-1.0g
2-[4-(oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
2411314-68-4 95.0%
1.0g
$0.0 2025-02-24

Additional information on 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

Comprehensive Overview of 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 2411314-68-4)

The compound 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 2411314-68-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique structural framework combining a benzothiazole core with an oxirane-carbonyl-piperazine moiety, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or ligand in drug discovery, owing to its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole has surged due to their relevance in medicinal chemistry and biomaterials. The compound's oxirane (epoxide) group is a reactive handle that can be exploited for further derivatization, enabling the synthesis of more complex molecules. This property aligns with the growing trend of click chemistry and fragment-based drug design, which are hot topics in modern pharmaceutical research. Additionally, its piperazine ring contributes to enhanced solubility and bioavailability, critical factors in drug development.

The benzothiazole scaffold, a hallmark of this compound, is widely recognized for its bioactive potential. It is frequently explored in the context of anticancer agents, antimicrobials, and neuroprotective drugs. Given the rising global focus on precision medicine and targeted therapies, 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole presents an exciting opportunity for researchers aiming to develop novel therapeutics. Its mechanism of action, particularly in modulating protein-protein interactions, is a subject of ongoing investigation.

From a synthetic chemistry perspective, the compound's CAS No. 2411314-68-4 serves as a key identifier for researchers sourcing high-purity materials. Laboratories specializing in custom synthesis and contract research often highlight this compound in their catalogs, catering to the needs of academic and industrial clients. The integration of computational chemistry tools, such as molecular docking and QSAR modeling, has further accelerated the exploration of its properties, making it a staple in virtual screening campaigns.

Beyond pharmaceuticals, 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole has potential applications in material science. Its rigid aromatic system and functional groups make it a candidate for designing organic semiconductors or fluorescent probes. With the increasing emphasis on sustainable chemistry, researchers are also evaluating its role in green synthesis methodologies, minimizing waste and energy consumption.

In summary, 2-[4-(Oxirane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 2411314-68-4) is a multifaceted compound with broad implications across drug discovery, materials engineering, and chemical biology. Its structural features and reactivity profile position it as a valuable asset in addressing contemporary challenges in science and technology. As research progresses, this compound is likely to remain at the forefront of innovation, driven by its adaptability and untapped potential.

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